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Compound of Interest

Compound Name: Licorice acid

Cat. No.: B1675302 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for handling Glycyrrhizic acid, commonly referred to as licorice acid. The

following procedural guidance outlines operational and disposal plans to ensure laboratory

safety and build confidence in chemical handling practices.

Personal Protective Equipment (PPE)
When handling Glycyrrhizic acid, a comprehensive approach to personal protection is crucial to

minimize exposure and ensure safety. The following table summarizes the recommended PPE.
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Protection Type Recommended Equipment Specifications & Remarks

Eye/Face Protection
Safety goggles or glasses with

side-shields

Should conform to EN 166

(EU) or NIOSH (US)

standards. Tightly fitting safety

goggles are recommended.[1]

Skin Protection Chemical-resistant gloves

Inspect gloves prior to use.

The specific glove material

should be impermeable and

resistant to the substance.

Wash hands thoroughly after

handling.[2][3]

Protective clothing

Wear suitable protective

clothing.[2] For situations with

a risk of fire, fire/flame

resistant and impervious

clothing is advised.[1]

Respiratory Protection
NIOSH-approved breathing

equipment

Not typically required under

normal conditions with

adequate ventilation.[2][4] If

exposure limits are exceeded,

or if irritation is experienced, a

full-face respirator should be

used.[1]

Operational Plan for Safe Handling
A systematic approach to handling Glycyrrhizic acid from receipt to disposal is critical for

laboratory safety.

1. Preparation and Handling Area:

Ensure that emergency eye wash fountains and safety showers are readily available in the

immediate vicinity of where the substance is being handled.[3]
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Use in a well-ventilated area.[5] Explosion-proof ventilation equipment should be used to

keep exposure below any established limits.[2]

All equipment used when handling the product must be grounded to prevent static

discharges.[2]

2. Handling Procedures:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[5]

Avoid contact with skin, eyes, and clothing.[2][3]

Do not eat, drink, or smoke when using this product.[5][6]

Wash hands thoroughly after handling.[2][5]

Keep the container tightly closed when not in use.[2][5]

3. Storage:

Store in a cool, well-ventilated area.[2][3]

Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.[1]

Store away from incompatible materials such as strong oxidizers.[3]

Accidental Release and Exposure Plan
Spill Response:

For small spills, wipe up with an absorbent material (e.g., cloth, fleece) and clean the surface

thoroughly to remove residual contamination.[2]

For larger spills, cover with plastic sheeting to prevent spreading. Absorb in vermiculite, dry

sand, or earth and place into containers for disposal.[2]

Avoid generating dust.[7]

Ensure adequate ventilation.[3]
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First Aid Measures:

After eye contact: Immediately flush eyes with plenty of water for at least 15-20 minutes,

removing contact lenses if present and easy to do. Seek medical attention if irritation

persists.[3][5][7]

After skin contact: Wash the affected area with soap and water. Remove contaminated

clothing. If symptoms develop or persist, seek medical attention.[3][5][7]

If inhaled: Remove the individual to fresh air. If breathing is difficult, provide respiratory

support. Seek medical attention if symptoms appear.[5][7]

If swallowed: Rinse the mouth thoroughly with water. Do NOT induce vomiting. Seek medical

attention.[5][6]

Disposal Plan
Proper disposal of Glycyrrhizic acid and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.

Dispose of contents and containers in accordance with all local, regional, national, and

international regulations.[2]

Do not allow the material to drain into sewers or water supplies.[2]

Contaminated packaging should be treated as the product itself. Empty containers may

retain product residue and should be handled with care.[2]

One suggested disposal method is Flinn Suggested Disposal Method #26a.[8][9]

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of Glycyrrhizic acid.
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Safe Handling Workflow for Glycyrrhizic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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